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Compound of Interest

Compound Name: BI-891065

Cat. No.: B1192381 Get Quote

Technical Support Center: BI-891065
This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance on the solubility and handling of BI-
891065 for in vitro experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for dissolving BI-891065?

A1: The recommended solvent for BI-891065 is dimethyl sulfoxide (DMSO).

Q2: I am having trouble dissolving BI-891065 in DMSO. What can I do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

Ensure DMSO Quality: Use a fresh, anhydrous grade of DMSO. DMSO is hygroscopic and

absorbed water can affect the solubility of compounds.

Gentle Warming: Gently warm the solution to no higher than 50°C. Avoid excessive heat to

prevent compound degradation.
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Mechanical Assistance: Use a vortex mixer or sonication bath for a few minutes to aid

dissolution. For compounds that are difficult to dissolve, sonication for up to an hour may be

necessary.

Recalculate Concentration: Double-check your calculations for the desired stock solution

concentration.

Q3: My BI-891065 solution in DMSO precipitates when I dilute it in my cell culture medium.

How can I prevent this?

A3: Precipitation upon dilution in aqueous solutions like cell culture media is a common issue

with hydrophobic compounds. Here are some strategies to minimize this:

Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media,

perform serial dilutions in DMSO first to lower the concentration. Then, add the final diluted

DMSO solution to your culture medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low, typically at or below 0.1%, to avoid cytotoxicity. Some cell lines may tolerate

up to 0.5%, but this should be determined empirically. Always include a vehicle control

(media with the same final DMSO concentration) in your experiments.

Rapid Mixing: When adding the DMSO stock to the medium, gently agitate or swirl the

medium to ensure rapid and even distribution of the compound.

Q4: What is the recommended storage condition for BI-891065 powder and stock solutions?

A4:

Powder: Store the solid compound at -20°C for long-term storage (up to 3 years).

Stock Solutions: Prepare aliquots of your stock solution in DMSO to avoid repeated freeze-

thaw cycles. Store these aliquots at -20°C or -80°C.

Quantitative Data Summary
While specific quantitative solubility data for BI-891065 is not readily available in the public

domain, similar small molecule inhibitors are often soluble in DMSO at concentrations of 20
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mg/mL or higher. It is recommended to perform a small-scale solubility test to determine the

optimal concentration for your specific experimental needs.

Parameter Value

Solubility in DMSO Data not publicly available.

Solubility in Cell Media Sparingly soluble in aqueous solutions.

Experimental Protocols
Protocol for Preparing BI-891065 Stock and Working Solutions for Cell Culture

Materials:

BI-891065 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Sterile, complete cell culture medium (e.g., DMEM, RPMI-1640)

Preparation of Stock Solution (e.g., 10 mM):

Allow the BI-891065 vial to equilibrate to room temperature before opening.

Gently tap the vial to ensure all the powder is at the bottom.

Add the appropriate volume of sterile DMSO to the vial to achieve the desired stock

concentration (e.g., for a 10 mM stock, add the volume of DMSO calculated based on the

molecular weight of BI-891065).

Recap the vial and vortex thoroughly until the compound is completely dissolved. If

necessary, use a sonication bath for a few minutes.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -20°C or -80°C.

Preparation of Working Solution:

Thaw an aliquot of the BI-891065 stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile DMSO if a lower starting

concentration is needed.

Add the final desired volume of the DMSO stock (or diluted stock) to your pre-warmed

complete cell culture medium. Ensure the final DMSO concentration remains below the

tolerance level of your cell line (typically ≤ 0.1%).

Mix immediately by gentle swirling or pipetting to ensure homogeneity and prevent

precipitation.

The working solution is now ready to be added to your cell cultures.

Visualizations
Below are diagrams illustrating the experimental workflow for preparing BI-891065 solutions

and the signaling pathway it targets.
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Caption: Workflow for preparing BI-891065 stock and working solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/product/b1192381?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Inhibitor of Apoptosis Proteins (IAPs)

BI-891065
(SMAC Mimetic)

cIAP1/2

Inhibits

XIAP

Inhibits

Caspase-9

Inhibits

Caspase-3/7

Inhibits

Activates

Apoptosis

Induces

Click to download full resolution via product page

Caption: Simplified signaling pathway of BI-891065 action.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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